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Compound of Interest

Compound Name: Dipropyl adipate

Cat. No.: B086888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the ecotoxicological profiles of dipropyl
adipate and other commercially significant plasticizers. As regulatory scrutiny and

environmental concerns drive the search for safer alternatives to traditional phthalates, a clear

understanding of the relative environmental impact of these compounds is crucial. This

document summarizes key experimental data on aquatic toxicity and biodegradability, details

the methodologies used in these assessments, and visualizes the pathways of environmental

risk.

Data Presentation: A Quantitative Comparison
The following tables summarize the ecotoxicity and biodegradability data for dipropyl adipate
and a selection of common plasticizers, including other adipates, phthalates, and alternative

compounds. This allows for a direct comparison of their potential environmental impact.

Table 1: Comparative Acute Aquatic Ecotoxicity Data

This table presents the concentration of each plasticizer that causes an acute effect in 50% of

the test population (EC50/LC50) for key aquatic organisms: fish, aquatic invertebrates

(Daphnia magna), and algae. A higher value indicates lower toxicity.
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Plasticizer
Class

Plasticizer
Fish (LC50,
96h)

Daphnia
magna (EC50,
24-48h)

Algae (EC50,
72h)

Adipate
Dipropyl Adipate

(DPA)
No data available No data available No data available

Diisopropyl

Adipate

Classified as

hazardous to the

aquatic

environment with

long-lasting

effects[1].

No quantitative

data available

No quantitative

data available

Dibutyl Adipate

(DBA)
No data available No data available No data available

Dioctyl Adipate

(DOA / DEHA)

No adverse

effects due to

inhalation are

expected[2].

No quantitative

data available

No quantitative

data available

Phthalate

Di(2-ethylhexyl)

Phthalate

(DEHP)

No data available No data available No data available

Diisononyl

Phthalate (DINP)

No acute toxicity

observed[3].

>0.034 mg/L

(NOEC, 21 days)

[3].

No acute toxicity

observed[3].

Alternative
Acetyl Tributyl

Citrate (ATBC)

38 - 60 mg/L

(Lepomis

macrochirus)[4].

>1 mg/L (24h)[4].

11.5 mg/L

(Desmodesmus

subspicatus)[4].

Dioctyl

Terephthalate

(DOTP)

No data available No data available No data available

Data for Dipropyl Adipate is notably limited in publicly available literature.
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Table 2: Biodegradability and Acute Oral Toxicity

This table compares the readiness of plasticizers to biodegrade, a critical factor for

environmental persistence, alongside their acute oral toxicity in rats (LD50). Rapid

biodegradation is environmentally favorable, while a higher LD50 value indicates lower acute

toxicity to mammals.

Plasticizer Class Plasticizer Biodegradability
Acute Oral Toxicity
(LD50, rat)

Adipate
Dipropyl Adipate

(DPA)

Readily

biodegradable[1].
No data available

Dibutyl Adipate (DBA)

Readily biodegradable

(86-95% in 28 days)

[5].

1,290 mg/kg[5].

Dioctyl Adipate (DOA /

DEHA)

Characterized by a

short biodegradation

period[6][7].

No data available

Phthalate
Di(2-ethylhexyl)

Phthalate (DEHP)

Long period of

biodegradation[6][7].

14,200 - 50,000

mg/kg[8].

Diisononyl Phthalate

(DINP)

Readily

biodegradable[3].
>10,000 mg/kg[9].

Alternative
Acetyl Tributyl Citrate

(ATBC)
No data available >31,500 mg/kg[4].

Dioctyl Terephthalate

(DOTP)
No data available No data available

Experimental Protocols
The data presented in the tables are derived from standardized ecotoxicological tests. The

methodologies for these key experiments are outlined below to provide context for the results.

1. Acute Toxicity Test for Fish (e.g., OECD Guideline 203) This test determines the

concentration of a substance lethal to 50% of the test fish over a 96-hour period (LC50).
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Test Organism: Typically rainbow trout (Oncorhynchus mykiss) or zebrafish (Danio rerio).

Procedure: Fish are exposed to a range of concentrations of the test substance in water

under controlled conditions (temperature, pH, light).

Endpoint: Mortality is recorded at 24, 48, 72, and 96 hours. The LC50 is calculated at the 96-

hour mark.

Significance: Assesses the potential for a substance to cause immediate harm to fish

populations upon release into aquatic environments.

2. Acute Immobilisation Test for Daphnia (e.g., OECD Guideline 202) This test measures the

concentration at which a substance immobilizes 50% of the tested Daphnia magna (a small

crustacean) within a 48-hour period (EC50).

Test Organism:Daphnia magna.

Procedure: Daphnids are exposed to various concentrations of the test substance in a

defined medium.

Endpoint: The number of daphnids that are unable to swim after gentle agitation is counted

at 24 and 48 hours.

Significance:Daphnia are a critical link in the aquatic food web, and this test indicates the

potential impact on invertebrate populations.

3. Alga Growth Inhibition Test (e.g., OECD Guideline 201) This assay determines the

concentration of a substance that inhibits the growth of a selected algal species by 50% over a

72-hour period (EC50).

Test Organism: Green algae species like Desmodesmus subspicatus.

Procedure: Algal cultures are exposed to different concentrations of the test substance under

constant light and temperature.

Endpoint: Algal growth (biomass) is measured over 72 hours, and the concentration causing

50% inhibition is calculated.
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Significance: Algae are primary producers in aquatic ecosystems; toxicity to algae can have

cascading effects on the entire food web.

4. Ready Biodegradability Test (e.g., OECD Guideline 301) This screening test assesses the

potential for a chemical to undergo rapid and ultimate biodegradation in an aerobic aqueous

medium.

Procedure: The test substance is incubated with a small number of microorganisms from a

source like sewage treatment plant effluent. Biodegradation is measured indirectly by

monitoring the consumption of oxygen (BOD) or the production of carbon dioxide over 28

days.

Endpoint: The percentage of the substance that has been mineralized is calculated.

Significance: Substances that are "readily biodegradable" are less likely to persist and

accumulate in the environment[8]. Adipate plasticizers are known to be biodegradable,

serving as a carbon source for microorganisms without forming stable toxic metabolites[7]

[10].

Visualizing Ecotoxicological Assessment and
Impact
The following diagrams illustrate the general workflow for assessing ecotoxicity and the

conceptual pathways through which plasticizers can exert harmful effects in the environment.
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Caption: General workflow for environmental ecotoxicity assessment.
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Caption: Conceptual pathways of plasticizer ecotoxicity.

Discussion and Conclusion
The available data indicates a clear distinction in the ecotoxicological profiles of different

plasticizer classes. Phthalates, particularly legacy compounds like DEHP, are recognized for

their persistence and potential to form toxic metabolites[6][7]. While newer phthalates like DINP
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show low acute aquatic toxicity, concerns about their potential for endocrine disruption

remain[3][11].

In contrast, adipate plasticizers are generally characterized by reduced toxicity and shorter

biodegradation periods[6][7]. Data on dibutyl adipate and diisopropyl adipate suggest they are

readily biodegradable, which significantly lowers their environmental persistence and risk of

long-term exposure[1][5]. Dioctyl adipate (DOA/DEHA) is also considered a safer alternative to

DEHP[12]. While specific quantitative ecotoxicity data for dipropyl adipate is scarce in the

reviewed literature, its classification as "readily biodegradable" aligns with the favorable

environmental profile of the broader adipate ester class[1].

Alternative plasticizers like acetyl tributyl citrate (ATBC) also present a favorable profile, with

high LC50/EC50 values indicating low acute aquatic toxicity and a high LD50 suggesting low

mammalian toxicity[4]. Dioctyl terephthalate (DOTP) is another non-phthalate alternative

considered to have a lower toxicological profile and is not associated with the liver effects seen

with some phthalates[13].

In conclusion, while data gaps for dipropyl adipate need to be addressed with further testing,

the available information for the adipate class suggests a significantly lower ecotoxicity risk

compared to traditional phthalate plasticizers. Their rapid biodegradability and lower acute

toxicity position them as environmentally preferable alternatives. For researchers and

developers, the selection of an adipate plasticizer like dipropyl adipate represents a step

towards formulating products with a reduced environmental footprint.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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